Cas no 1489486-94-3 (1-(1-ethyl-1H-pyrazol-5-yl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(1-ethyl-1H-pyrazol-5-yl)-2-(methylamino)ethan-1-ol
• CAS No: 1489486-94-3
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6378093
• PubChem ID: 65987556
• Update Time: 2025-08-02

1-(1-ethyl-1H-pyrazol-5-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrazol-5-yl)-2-(methylamino)ethan-1-ol
• 1H-Pyrazole-5-methanol, 1-ethyl-α-[(methylamino)methyl]-
• EN300-1116248
• CS-0352565
• AKOS015329620
• 1489486-94-3

• Inchi： 1S/C8H15N3O/c1-3-11-7(4-5-10-11)8(12)6-9-2/h4-5,8-9,12H,3,6H2,1-2H3
• InChI Key： DVTZPBBXNHGONA-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(CNC)O)=CC=N1

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 320.3±27.0 °C(Predicted)
• pka: 14.04±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1-ethyl-1H-pyrazol-5-yl)-2-(methylamino)ethan-1-ol

Professional Introduction to Compound with CAS No. 1489486-94-3 and Product Name: 1-(1-ethyl-1H-pyrazol-5-yl)-2-(methylamino)ethan-1-ol

Compound with the CAS number 1489486-94-3 and the product name 1-(1-ethyl-1H-pyrazol-5-yl)-2-(methylamino)ethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates a pyrazole moiety, which is a heterocyclic aromatic ring system known for its broad spectrum of biological activities. Specifically, the presence of the 1-ethyl-1H-pyrazol-5-yl substituent enhances its pharmacological profile, making it a promising candidate for further investigation.

The methylamino group at the second carbon position of the ethyl chain introduces an amine functionality, which is critical for modulating biological interactions. This dual substitution pattern not only influences the compound's solubility and metabolic stability but also opens up avenues for exploring its pharmacokinetic properties. Recent studies have highlighted the importance of such structural motifs in developing novel therapeutic agents, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.

In the realm of medicinal chemistry, the pyrazole scaffold has been extensively studied for its role as a bioisostere of pyrimidine and purine bases. This feature makes it particularly relevant for designing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The ethyl group attached to the pyrazole ring further enhances its binding affinity to target proteins by optimizing steric interactions. Moreover, the methylamino substituent contributes to hydrogen bonding capabilities, which are essential for receptor binding and drug efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies have revealed that 1-(1-ethyl-1H-pyrazol-5-yl)-2-(methylamino)ethan-1-ol exhibits strong interactions with enzymes and receptors involved in metabolic pathways. These findings align with emerging research indicating that modulating such pathways could lead to novel treatments for metabolic disorders and neurodegenerative diseases.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key synthetic strategies include nucleophilic substitution reactions, followed by functional group transformations to introduce the desired substituents. The use of advanced catalytic systems has improved yield and purity, making large-scale production feasible. Such synthetic methodologies are crucial for bridging the gap between laboratory research and industrial applications.

From a pharmacological perspective, the compound's potential therapeutic applications are vast. Preclinical studies have demonstrated its efficacy in models of inflammation and pain management. The combination of the pyrazole and methylamino groups appears to synergize, enhancing both potency and selectivity. These properties make it an attractive candidate for further development into a drug candidate.

The regulatory landscape for new pharmaceutical compounds necessitates rigorous testing to ensure safety and efficacy. Current research protocols involve comprehensive toxicological assessments, pharmacokinetic studies, and clinical trials. The structural features of this compound facilitate its passage through initial screening phases due to its well-documented bioactivity profiles.

Future directions in research may explore derivatives of this compound to optimize its pharmacological properties further. Structural modifications could enhance target specificity or improve pharmacokinetic profiles, such as bioavailability and metabolic stability. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate these developments.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how compounds like this are identified and optimized. AI-driven platforms can predict biological activity with remarkable accuracy, reducing the time required for hit identification. This technology is particularly valuable when dealing with complex molecular structures like those found in this compound.

Ethical considerations are paramount in pharmaceutical research, ensuring that all studies adhere to stringent guidelines for animal welfare and human safety. Transparent reporting of methodologies and results fosters trust among stakeholders and contributes to scientific progress.

In conclusion, 1-(1-ethyl-1H-pyrazol-5-yl)-2-(methylamino)ethan-1-ol (CAS No. 1489486-94-3) represents a significant contribution to pharmaceutical chemistry due to its innovative structure and promising biological activities. Its potential applications span multiple therapeutic areas, making it a cornerstone in ongoing research efforts aimed at developing novel treatments for human diseases.